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Compound of Interest

Compound Name: Uzansertib

Cat. No.: B608087 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of Uzansertib (also known as INCB053914), a potent, ATP-competitive pan-PIM

kinase inhibitor. Given its potential antineoplastic properties and biological activity, Uzansertib
and its associated waste must be managed as hazardous chemical waste to ensure the safety

of laboratory personnel and the environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Uzansertib was publicly available at the

time of this writing. The following procedures are based on general best practices for the

disposal of potent, biologically active research compounds. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all local, state, and federal regulations.

I. Hazard Assessment and Safety Precautions
Uzansertib is a small molecule inhibitor with potential antineoplastic activity, indicating that it is

biologically active and may be cytotoxic.[1] Clinical trial data has shown treatment-emergent

adverse events, including elevated liver enzymes.[2] Therefore, it is prudent to handle

Uzansertib as a hazardous drug.

Personal Protective Equipment (PPE): When handling Uzansertib in either solid or solution

form, the following PPE is mandatory:
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Gloves: Two pairs of chemotherapy-rated nitrile gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A dedicated lab coat, preferably disposable.

Respiratory Protection: A NIOSH-approved respirator may be necessary when handling the

powder outside of a containment device.

All handling of solid Uzansertib and preparation of solutions should be performed in a

designated containment primary engineering control (C-PEC), such as a chemical fume hood

or a biological safety cabinet, to minimize inhalation exposure.[3]

II. Storage of Uzansertib Stock and Working
Solutions
Proper storage is critical to maintain the stability of Uzansertib and to prevent accidental

exposure. The stability of Uzansertib in solution is dependent on the solvent and storage

temperature.

Solvent Storage Temperature Storage Duration

DMSO -80°C Up to 1 year[4]

DMSO -20°C Up to 1 month[5]

Powder -20°C Up to 3 years

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

III. Step-by-Step Disposal Procedures for Uzansertib
Waste
The following step-by-step process outlines the proper disposal of different types of Uzansertib
waste. This workflow is also illustrated in the diagram below.

Step 1: Waste Segregation
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Proper segregation of hazardous waste at the point of generation is crucial. Do not mix

Uzansertib waste with non-hazardous laboratory trash.

Solid Uzansertib Waste: This includes expired or unused pure compound, as well as grossly

contaminated items such as weigh boats and spatulas.

Liquid Uzansertib Waste: This includes unused or leftover solutions of Uzansertib in

solvents like DMSO, as well as aqueous solutions from cell culture media.

Contaminated Labware: This category includes serological pipettes, pipette tips, centrifuge

tubes, and culture flasks that have come into contact with Uzansertib.

Contaminated Personal Protective Equipment (PPE): This includes gloves, disposable lab

coats, and any other PPE worn while handling Uzansertib.

Step 2: Waste Collection and Containment

All waste streams must be collected in clearly labeled, leak-proof containers that are

compatible with the waste they contain.

Solid and Liquid Waste:

Collect in a dedicated, sealable hazardous waste container.

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name "Uzansertib". Do not use abbreviations.

If the waste is a solution, list all components, including solvents (e.g., "Uzansertib in

DMSO").

Sharps Waste: Needles and syringes that have been in contact with Uzansertib must be

disposed of in a designated sharps container.

Contaminated Labware and PPE:

These items are considered "trace" contaminated waste.
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Place them in a designated hazardous waste bag (often a yellow or red bag, check with

your institution's EHS) inside a rigid, leak-proof container.

Step 3: Labeling and Documentation

Properly label all waste containers with the following information:

The words “Hazardous Waste”.

The full name of the chemical(s) (e.g., Uzansertib).

The approximate concentration and quantity of the waste.

The date the waste was first added to the container (accumulation start date).

The name and contact information of the principal investigator or laboratory.

Maintain a log of the waste generated.

Step 4: Storage of Hazardous Waste

Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory.

The SAA must be at or near the point of generation.

Ensure that incompatible waste types are segregated.

Secondary containment (such as a tray or bin) is recommended to contain any potential

leaks.

Step 5: Waste Pickup and Disposal

Once the waste container is full or has reached the maximum accumulation time allowed by

your institution (e.g., 6 or 12 months), arrange for a pickup by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Do not dispose of any Uzansertib waste down the drain or in the regular trash.
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IV. Experimental Protocols: Decontamination
In the event of a spill, decontaminate surfaces using a strong oxidizing agent, such as a 10%

bleach solution, followed by a rinse with water. All materials used for spill cleanup must be

disposed of as hazardous waste.

Step 1: Waste Generation & Segregation

Step 2: Waste Collection

Step 3: Labeling

Step 4: Storage

Step 5: Final Disposal

Solid Uzansertib Waste
(Unused powder, contaminated items)

Hazardous Waste Container
(Sealable, compatible material)

Liquid Uzansertib Waste
(Solutions, media)

Contaminated Labware
(Pipettes, tubes, flasks)

Trace Contaminated Waste Bin
(Lined, rigid container)

Contaminated PPE
(Gloves, lab coats)

Label with:
- 'Hazardous Waste'

- 'Uzansertib'
- All components & concentrations

- Accumulation start date
- PI Information

Satellite Accumulation Area (SAA)
(Designated, secure location)

Arrange Pickup by
Institutional EHS
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Caption: A workflow diagram illustrating the proper disposal procedures for Uzansertib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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